Cas no 158875-39-9 (3-Thiophenecarboxylic acid, 2-phenyl-, ethyl ester)
158875-39-9 structure
Product Name:3-Thiophenecarboxylic acid, 2-phenyl-, ethyl ester
CAS No:158875-39-9
MF:C13H12O2S
MW:232.298182487488
CID:1337607
PubChem ID:10399048
Update Time:2025-04-20
3-Thiophenecarboxylic acid, 2-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 2-phenyl-, ethyl ester
- SCHEMBL3609310
- 158875-39-9
- DB-157503
- Ethyl 2-phenylthiophene-3-carboxylate
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- Inchi: 1S/C13H12O2S/c1-2-15-13(14)11-8-9-16-12(11)10-6-4-3-5-7-10/h3-9H,2H2,1H3
- InChI Key: RQIRRXYBTYBPTJ-UHFFFAOYSA-N
- SMILES: S1C=CC(C(=O)OCC)=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 232.05586
- Monoisotopic Mass: 232.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 26.3
3-Thiophenecarboxylic acid, 2-phenyl-, ethyl ester Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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